Ethyl 2-[[5-[[4-(dipropylsulfamoyl)benzoyl]amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetate

• IUPAC Name: ethyl 2-[[5-[[4-(dipropylsulfamoyl)benzoyl]amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetate
• InChI: InChI=1S/C19H26N4O5S3/c1-4-11-23(12-5-2)31(26,27)15-9-7-14(8-10-15)17(25)20-18-21-22-19(30-18)29-13-16(24)28-6-3/h7-10H,4-6,11-13H2,1-3H3,(H,20,21,25)
• InChI Key: PTSJBFXZMNQQEI-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)OCC
• Molecular Formula: C19H26N4O5S3
• Molecular Weight: 486.6 g/mol

Description

Ethyl 2-[[5-[[4-(dipropylsulfamoyl)benzoyl]amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetate is a useful research compound. Its molecular formula is C19H26N4O5S3 and its molecular weight is 486.62. The purity is usually 95%.
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Scientific Research Applications

Glutaminase Inhibition

The compound is closely related to bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, which are potent and selective allosteric inhibitors of kidney-type glutaminase (GLS). These inhibitors have shown potential in attenuating the growth of human lymphoma B cells in vitro and in mouse xenograft models, highlighting their therapeutic potential in cancer treatment by inhibiting glutaminase, an enzyme critical for cancer cell metabolism (Shukla et al., 2012).

Antimicrobial and Antifungal Activities

The thiadiazole derivatives exhibit significant antimicrobial and antifungal activities. Compounds with thiadiazole moiety have been shown to be sensitive to both Gram-positive and Gram-negative bacteria and exhibit antifungal activity against Candida albicans. This suggests a promising avenue for the development of new antimicrobial and antifungal agents (Sych et al., 2019).

Pharmacological Properties

The pharmacological exploration of 1,3,4-thiadiazole derivatives has demonstrated varied biological activities. For instance, by modifying the molecular structure of such compounds, researchers have identified potential for central nervous system (CNS) effects in mice, indicating the scope for developing novel therapeutic agents for CNS disorders (Maliszewska-Guz et al., 2005).

Antioxidant Activity

5-Amino-2-alkyl/glycosylthio-1,3,4-thiadiazoles have demonstrated notable antioxidant activity, which could be leveraged in the development of treatments for oxidative stress-related diseases. The regioselective alkylation and glycosylation of these compounds not only enhance their antioxidant capacity but also indicate their potential pharmacokinetic and drug-likeness properties (El Ashry et al., 2019).

Mechanism of Action

Target of Action

The primary target of this compound is cytosolic phospholipase A2α (cPLA2α) . This enzyme plays a crucial role in the arachidonic acid cascade, a biochemical pathway that leads to the formation of oxidized arachidonic acid products such as prostaglandins and leukotrienes .

Mode of Action

The compound acts as an inhibitor of cPLA2α . It binds to the enzyme and prevents it from releasing the common precursor arachidonic acid from phospholipids . This inhibition disrupts the production of eicosanoids, compounds involved in the pathogenesis of inflammatory diseases .

Biochemical Pathways

The compound affects the arachidonic acid cascade . By inhibiting cPLA2α, it reduces the production of prostaglandin E2 (PGE2) and leukotrienes, which are formed via the cyclooxygenase (COX) pathway and the 5-lipoxygenase (5-LOX) pathway, respectively . These compounds are involved in mediating the symptoms of acute inflammation and enhancing the inflammatory process .

Result of Action

The inhibition of cPLA2α by this compound leads to a decrease in the production of eicosanoids . This results in a reduction of the cardinal symptoms of acute inflammation: rubor (redness), calor (heat), tumor (swelling), and dolor (pain) . It also reduces leukocyte recruitment and activation, thereby mitigating the inflammatory process .